Cas no 1806787-63-2 (4-Chloro-3-(difluoromethyl)-2-methylpyridine)

• Product Name: 4-Chloro-3-(difluoromethyl)-2-methylpyridine
• CAS No: 1806787-63-2
• MF: C₇H₆ClF₂N
• MW: 177.579047679901
• CID: 4933215
• Update Time: 2025-07-21

4-Chloro-3-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-(difluoromethyl)-2-methylpyridine
• 4-Chloro-3-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C7H6ClF2N/c1-4-6(7(9)10)5(8)2-3-11-4/h2-3,7H,1H3
• InChI Key： KWLJCYGWSVPEEH-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-3-(difluoromethyl)-2-methylpyridine

Comprehensive Analysis of 4-Chloro-3-(difluoromethyl)-2-methylpyridine (CAS No. 1806787-63-2)

The chemical compound 4-Chloro-3-(difluoromethyl)-2-methylpyridine (CAS No. 1806787-63-2) is a specialized pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a chloro substitution, makes it a valuable intermediate for synthesizing advanced bioactive molecules. Researchers and industry professionals frequently search for terms like "pyridine derivatives applications", "difluoromethyl group reactivity", and "chloro-methylpyridine synthesis", reflecting its relevance in modern chemistry.

In recent years, the demand for fluorinated pyridines has surged due to their enhanced metabolic stability and bioavailability, aligning with trends in drug discovery. The 4-Chloro-3-(difluoromethyl)-2-methylpyridine scaffold is particularly notable for its role in developing crop protection agents and pharmaceutical intermediates. Searches for "fluorine in agrochemicals" and "pyridine-based drug design" highlight its intersection with sustainable agriculture and precision medicine.

From a synthetic perspective, the CAS No. 1806787-63-2 compound offers versatility in cross-coupling reactions, nucleophilic substitutions, and catalytic transformations. Its chloro and difluoromethyl functionalities enable selective modifications, a topic often queried as "selective functionalization of pyridines". Laboratories optimizing green chemistry protocols also explore "solvent-free pyridine reactions", where this compound serves as a model substrate.

Analytical characterization of 4-Chloro-3-(difluoromethyl)-2-methylpyridine typically involves GC-MS, NMR, and HPLC techniques, addressing common search queries like "pyridine derivative purity analysis". Regulatory compliance and safety data (e.g., "pyridine handling guidelines") are equally critical for industrial applications, though this compound is not classified under restricted categories.

Emerging studies link fluorinated heterocycles to breakthroughs in biodegradable materials and electronic chemicals, further elevating interest in CAS No. 1806787-63-2. Future research directions may explore its potential in carbon-fluorine bond activation or as a ligand in catalysis, responding to trending searches such as "C-F bond cleavage techniques".